5-Amino-1-hexyl-4-methylpyridin-2(1h)-one

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 5-amino-1-hexyl-4-methylpyridin-2-one
• InChI: InChI=1S/C12H20N2O/c1-3-4-5-6-7-14-9-11(13)10(2)8-12(14)15/h8-9H,3-7,13H2,1-2H3
• InChI Key: DXYQOBIDKBOLSY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C=C(C(=CC1=O)C)N

Description

5-Amino-1-hexyl-4-methylpyridin-2(1H)-one is a pyridinone derivative characterized by a hexyl chain at the N1 position, a methyl group at C4, and an amino group at C3. This structure confers unique physicochemical properties, such as enhanced lipophilicity due to the hexyl chain, which may improve membrane permeability compared to analogs with shorter alkyl or polar substituents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Pyridinone Derivatives

Table 1: Structural and Functional Group Comparisons

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties/Applications	Reference
5-Amino-1-hexyl-4-methylpyridin-2(1H)-one	Hexyl (N1), Methyl (C4), Amino (C5)	C₁₂H₂₀N₂O	High lipophilicity, potential CNS drug candidate
3-Amino-6-methyl-4-phenylpyridin-2(1H)-one	Phenyl (C4), Methyl (C6), Amino (C3)	C₁₂H₁₂N₂O	Anticancer activity via kinase inhibition
5-Amino-1-(2-hydroxyethyl)-4-methylpyridin-2(1H)-one	Hydroxyethyl (N1), Methyl (C4), Amino (C5)	C₈H₁₂N₂O₂	Improved water solubility; limited blood-brain barrier penetration
1-Amino-5-(4-methylbenzoyl)-4-(4-methylphenyl)pyrimidin-2(1H)-one	Benzoyl (C5), Methylphenyl (C4), Amino (N1)	C₂₀H₁₉N₃O₂	Antimicrobial activity; planar structure enhances DNA intercalation
5-Bromo-3-chloro-6-methylpyridin-2(1H)-one	Bromo (C5), Chloro (C3), Methyl (C6)	C₆H₅BrClNO	Halogenated analog used in cross-coupling reactions